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Compound of Interest

Compound Name: Tungsten-180
CAS No.: 14265-79-3
Cat. No.: B080118
Get Quote
. J

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals engaged in
the accurate quantification of Tungsten-180 (18°W).

Frequently Asked Questions (FAQs)

Q1: Are there commercially available certified reference materials (CRMs) specifically for
Tungsten-1807?

Al: Currently, a commercially available certified reference material (CRM) with a certified
isotopic abundance specifically for Tungsten-180 is not readily found. However, several high-
purity tungsten standard solutions and isotopic reference materials are available that can be
utilized for instrument calibration and validation.

Q2: What are the recommended standard reference materials for general Tungsten analysis?

A2: For general tungsten analysis, several reputable standard reference materials are
available. These are primarily certified for the total concentration of tungsten.
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Reference Material Description Issuing Body
Tungsten (W) Standard National Institute of Standards
NIST SRM 3163 _
Solution and Technology (NIST)
WOLF-1 Isotopic Certified Reference National Research Council
Material of Natural Tungsten Canada (NRC)[1][2]
Bundesanstalt fur
BAM-Y006 High-purity tungsten Materialforschung und -

prifung (BAM)[3]

Note: While these standards are excellent for calibrating total tungsten concentration, their
isotopic composition, including that of 18°W, should be verified for high-precision isotope ratio
studies.

Q3: What is the most significant challenge in the accurate quantification of Tungsten-1807?

A3: The most significant challenge is the isobaric interference from Hafnium-180 (18°Hf)[4].
Since both isotopes have virtually the same mass-to-charge ratio, they cannot be distinguished
by a mass spectrometer.

Q4: How can the isobaric interference from 18°Hf be corrected?

A4: The most effective method to correct for the 18°Hf interference is to chemically separate
hafnium from the tungsten sample before analysis.[5][6][7][8][9] This is typically achieved
through ion-exchange chromatography. Additionally, mathematical corrections can be applied if
a non-interfered hafnium isotope is measured simultaneously, but this requires careful
validation.

Q5: What are "matrix effects" and how do they impact 18°W quantification?

A5: Matrix effects are alterations in the analyte signal caused by other components in the
sample matrix.[10][11][12][13] These effects can lead to either signal suppression or
enhancement, resulting in inaccurate quantification of 18W. The severity of matrix effects can
depend on the concentration and composition of the sample matrix.
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Troubleshooting Guide

This guide addresses common issues encountered during the quantification of Tungsten-180.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b080118/docs?utm_src=pdf-body#technical-support-center-accurate-quantification-of-tungsten-180
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization
Check Availability & Pricing

Issue

Potential Cause Recommended Solution

Inaccurate or irreproducible

results

Implement a chemical

o separation procedure to
Isobaric interference from

180H,

remove hafnium from the
sample prior to analysis.[5][6]

[7181€]

Matrix effects from complex

sample composition.

- Dilute the sample to reduce
the concentration of matrix
components.[12] - Use an
internal standard with similar
mass and ionization properties
to tungsten. - Prepare
calibration standards in a
matrix that matches the

sample (matrix-matching).[10]

Contamination from labware or

reagents.

- Use high-purity acids and
reagents.[14] - Thoroughly
clean all labware with acid. -
Analyze procedural blanks to

monitor for contamination.

Signal instability or drift

- Allow the instrument to warm
up and stabilize according to
the manufacturer's
Instrument instability. recommendations. - Regularly
check and clean the sample
introduction system (nebulizer,

spray chamber, cones).
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"Memory effect" or carry-over

from previous samples.

- Implement a rigorous
washout procedure between
samples, potentially using a

cleaning solution containing a

complexing agent for tungsten.

[15] - Analyze blank solutions
between samples to ensure

the signal returns to baseline.

Low signal intensity

Inefficient ionization of

tungsten.

- Optimize ICP-MS instrument
parameters such as plasma
power, gas flow rates, and lens

settings.

Sample loss during

preparation.

- Carefully validate each step
of the sample preparation
protocol to ensure quantitative

recovery of tungsten.

Experimental Protocols
Protocol 1: Chemical Separation of Tungsten and
Hafnium using lon-Exchange Chromatography

This protocol is essential for mitigating the isobaric interference of 18°Hf on 18°W,

» Sample Dissolution: Dissolve the sample in a mixture of high-purity hydrofluoric (HF) and

nitric (HNOs) acids.[5]

» Resin Preparation: Prepare an anion-exchange resin column (e.g., TRU resin) by

conditioning it with an appropriate acid mixture, such as 6 M HCI — 0.02 M HF.[5]

o Sample Loading: Load the dissolved sample onto the conditioned resin column.

e Elution of Hafnium: Elute hafnium from the column using the same acid mixture (6 M HCI —

0.02 M HF). Tungsten will be retained on the resin.[5]
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» Elution of Tungsten: Elute the purified tungsten from the column using a different eluent,
such as 1 M HCI - 0.02 M HF.[5]

e Analysis: The purified tungsten fraction can now be analyzed by MC-ICP-MS for its isotopic
composition.

Protocol 2: Quantification of Tungsten-180 by MC-ICP-
MS

¢ Instrument Tuning: Tune the multi-collector inductively coupled plasma mass spectrometer
(MC-ICP-MS) to achieve optimal sensitivity and stability for the tungsten mass range.

o Calibration: Prepare a series of calibration standards of known tungsten concentrations. If
possible, these should be matrix-matched to the samples. Use a certified reference material
like NIST SRM 3163 for traceability.[16][17]

» Blank Measurement: Analyze a procedural blank to determine any background levels of
tungsten.

o Sample Analysis: Analyze the purified tungsten samples. Monitor the signal for 8°W and
other tungsten isotopes (e.g., 182W, 183\, 184\\/, 186\\)) for internal normalization and quality
control.

» Data Processing: Subtract the blank signal from the sample signals. Use the calibration
curve to determine the concentration of tungsten. For isotopic abundance, calculate the ratio
of the 18°W signal to the signal of a stable, more abundant tungsten isotope.

Visualizations
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Caption: Experimental workflow for accurate Tungsten-180 quantification.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b080118/docs?utm_src=pdf-body-img#technical-support-center-accurate-quantification-of-tungsten-180
https://www.benchchem.com/product/b080118/docs?utm_src=pdf-body#technical-support-center-accurate-quantification-of-tungsten-180
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Inaccurate 18°W Results

Check for Hafnium Presence

v

No Significant Hafnium

;

Hafnium Detected

Implement Chemical Separation Evaluate Matrix Effects |-==-=—=-=-=-—==-====————-—-—— 1
1
1
1
Re-analyze Purified Sample Matrix Effects Suspected No Significant Matrix Effects

;

Investigate Contamination

Apply Mitigation Strategy
(Dilution, Internal Std, Matrix-Matching)

:

Re-analyze Sample

Click to download full resolution via product page

Caption: Troubleshooting logic for inaccurate Tungsten-180 measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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